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Compound of Interest

Compound Name: Mianserin-d3

Cat. No.: B563491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability of

Mianserin-d3, a deuterated analog of the tetracyclic antidepressant Mianserin. This guide is

intended for researchers in pharmacology, toxicology, and analytical chemistry who require a

stable, isotopically labeled internal standard for the accurate quantification of Mianserin in

biological matrices.

Commercial Availability
Mianserin-d3 is readily available from several reputable suppliers of research chemicals and

analytical standards. It is typically supplied as a hydrochloride salt or in a solution, catering to

various experimental needs. Researchers can source Mianserin-d3 from the following

vendors, among others:

Clinivex: Offers Mianserin-d3 HCl in quantities of 10MG, 25MG, 50MG, and 100MG.[1]

MedChemExpress (MCE): Provides Mianserin-d3 and its hydrochloride salt, noting its use

as a histamine H1 receptor inverse agonist for research purposes only.[2][3]

LGC Standards: Supplies (±)-Mianserin-d3 Hydrochloride (methyl-d3).[4]

Veeprho: Offers Mianserin-d3 (HCl Salt) and highlights its utility as an internal standard in

analytical and pharmacokinetic research.[5]
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Fisher Scientific: Distributes Toronto Research Chemicals' (±)-Mianserin-d3 HCl (methyl-d3)

in 5MG quantities.[6]

CWS ABROAD: Supplies (±)-Mianserin-d3 HCl (methyl-d3) from TRC.[7]

Clearsynth: Provides Mianserin-d3 hydrochloride and offers a Certificate of Analysis.[8]

LookChem: Lists various suppliers for Mianserin-d3, including solutions in methanol.[9]

Data Presentation
Quantitative data regarding Mianserin-d3 is summarized below for easy reference and

comparison.

Table 1: Chemical and Physical Properties of Mianserin-
d3 Hydrochloride

Property Value Source

Synonyms

(±)-Mianserin-d3 HCl (methyl-

d3), 2-(methyl-

d3)-1,2,3,4,10,14b-

hexahydrodibenzo[c,f]pyrazino

[1,2-a]azepine hydrochloride

[1]

Molecular Formula C₁₈H₁₇D₃N₂ · HCl Toronto Research Chemicals

Molecular Weight 303.88 g/mol Toronto Research Chemicals

CAS Number 1219804-97-3 [5][7][8]

Appearance Solid General

Storage Temperature
-20°C for powder, -80°C for

solvent-based solutions
[10]

Shipping Temperature Room temperature [1]

Table 2: Commercial Formulations and Availability
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Supplier Formulation Available Quantities

Clinivex Hydrochloride Salt 10mg, 25mg, 50mg, 100mg[1]

MedChemExpress Hydrochloride Salt Varies

Fisher Scientific (distributor) Hydrochloride Salt 5mg[6]

LookChem
Solution in Methanol (100

µg/mL)
1mL ampule[9]

Veeprho Hydrochloride Salt Custom quote

Clearsynth Hydrochloride Salt Custom quote[8]

Experimental Protocols
Mianserin-d3 is primarily utilized as an internal standard in chromatographic assays for the

quantification of Mianserin in biological samples such as plasma and serum. Below are detailed

methodologies adapted from published research.

Quantification of Mianserin in Human Plasma by GC/MS
This protocol is based on a selected ion monitoring (SIM) GC/MS assay.[6]

3.1.1 Materials and Reagents

Mianserin-d3 (Internal Standard)

Mianserin reference standard

Human plasma

Organic solvents (e.g., n-Heptane, Isoamyl alcohol)

Reagents for pH adjustment

3.1.2 Sample Preparation

To 1 mL of human plasma, add a known amount of Mianserin-d3 internal standard solution.
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Vortex the sample to ensure thorough mixing.

Perform a liquid-liquid extraction by adding an appropriate organic solvent mixture (e.g., n-

Heptane:Isoamyl alcohol, 98.5:1.5, v/v).

Vortex vigorously for 1-2 minutes.

Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for

GC/MS analysis.

3.1.3 GC/MS Instrumentation and Conditions

Gas Chromatograph: Equipped with a capillary column suitable for amine analysis.

Mass Spectrometer: Capable of electron impact (EI) ionization and selected ion monitoring.

Injection Mode: Splitless

Oven Temperature Program: Optimized for the separation of Mianserin and Mianserin-d3.

Ionization Mode: Electron Impact (EI)

Selected Ion Monitoring (SIM):

Mianserin: m/z (molecular ion)

Mianserin-d3: m/z (molecular ion + 3)

3.1.4 Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of Mianserin to the peak

area of Mianserin-d3 against the concentration of Mianserin standards.
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Determine the concentration of Mianserin in the plasma samples by interpolating their peak

area ratios on the calibration curve.

Quantification of Mianserin in Human Plasma by LC-
MS/MS
This protocol provides a general workflow for a sensitive and specific LC-MS/MS method.

3.2.1 Materials and Reagents

Mianserin-d3 (Internal Standard)

Mianserin reference standard

Human plasma

Acetonitrile

Formic acid

Water (LC-MS grade)

3.2.2 Sample Preparation

To a 100 µL aliquot of human plasma, add 20 µL of Mianserin-d3 internal standard solution.

Precipitate proteins by adding 300 µL of acetonitrile.

Vortex for 30 seconds.

Centrifuge at high speed (e.g., 10,000 rpm) for 5 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3.2.3 LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A UHPLC or HPLC system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
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Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., 0.1% formic acid in acetonitrile).

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Mianserin: Q1/Q3 transition (e.g., m/z 265.2 -> 208.1)

Mianserin-d3: Q1/Q3 transition (e.g., m/z 268.2 -> 211.1)

3.2.4 Data Analysis

Similar to the GC/MS method, construct a calibration curve using the peak area ratios of the

analyte to the internal standard.

Quantify Mianserin in the plasma samples from the calibration curve.

Mandatory Visualizations
Signaling Pathway of Mianserin
Mianserin exerts its therapeutic effects through a complex mechanism of action involving

multiple neurotransmitter systems. It acts as an antagonist at several serotonin (5-HT),

histamine (H1), and adrenergic (α1 and α2) receptors.[2] Its blockade of presynaptic α2-

adrenergic autoreceptors leads to an increased release of norepinephrine.
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Caption: Mianserin's mechanism of action.

Experimental Workflow for Mianserin Quantification
The following diagram illustrates a typical workflow for the quantification of Mianserin in a

biological matrix using Mianserin-d3 as an internal standard.
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Caption: Bioanalytical workflow for Mianserin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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